Cas no 828257-79-0 (Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester)
![Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester structure](https://www.kuujia.com/scimg/cas/828257-79-0x500.png)
828257-79-0 structure
Product name:Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester
Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester
- ethyl 2-[(4-methoxyphenyl)methylsulfanyl]-2-(methylamino)acetate
- DTXSID10836413
- Ethyl {[(4-methoxyphenyl)methyl]sulfanyl}(methylamino)acetate
- 828257-79-0
-
- Inchi: InChI=1S/C13H19NO3S/c1-4-17-13(15)12(14-2)18-9-10-5-7-11(16-3)8-6-10/h5-8,12,14H,4,9H2,1-3H3
- InChI Key: FZXHTOACDKCROO-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(NC)SCC1=CC=C(C=C1)OC
Computed Properties
- Exact Mass: 269.10856464g/mol
- Monoisotopic Mass: 269.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.9Ų
- XLogP3: 2.3
Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester Related Literature
-
1. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
-
2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
-
Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
828257-79-0 (Acetic acid, [[(4-methoxyphenyl)methyl]thio](methylamino)-, ethyl ester) Related Products
- 1980053-36-8(3-Bromo-4-methoxy-5-(trifluoromethyl)benzenesulfonamide)
- 1370250-34-2(15-bromo-9-thiatricyclo9.4.0.0,3,8pentadeca-1(11),3,5,7,12,14-hexaen-2-one)
- 2137096-25-2((1R)-2-cyclopropyl-1-(6-fluoro-1-benzofuran-2-yl)ethan-1-amine)
- 1016672-67-5(N-methyl-N-(1-methylpiperidin-4-yl)piperidine-4-carboxamide)
- 2303510-74-7(benzyl 6-amino-1,4-oxazepane-4-carboxylate)
- 2228725-49-1(2-(5-bromo-3-nitropyridin-2-yl)-2,2-difluoroethan-1-ol)
- 2172547-14-5(3-methyloxolan-3-yl chloroformate)
- 2171892-42-3(5-cyclopropyl-1-(4-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxamide)
- 922105-68-8(4-ethyl-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)
- 175166-49-1((-)-2,2'-Methylenebis(3aS,8aR)-3a,8a-dihydro-8Hindeno1,2-doxazole)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
